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Compound of Interest

Compound Name:
4-(3-Pyrrolidinyl)morpholine

dihydrochloride

CAS No.: 1219979-89-1

Cat. No.: B577571

Get Quote

Executive Summary & Chemical Profile[1]
This guide outlines the mandatory disposal procedures for 4-(3-Pyrrolidinyl)morpholine
dihydrochloride. As a diamine salt often used as a building block in medicinal chemistry, this

compound presents specific challenges regarding acidity and nitrogen content. Improper

disposal can lead to the formation of toxic chloramines or environmental persistence.

Direct Action Required: Do not dispose of this compound down the drain. Do not mix with

oxidizing agents (specifically bleach).

Chemical Identity Table[2]
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Property Specification

Chemical Name 4-(3-Pyrrolidinyl)morpholine dihydrochloride

CAS Number (Free Base) 53617-37-1

CAS Number (Salt) 2829292-54-6 (or analog 1124199-56-9)

Formula C₈H₁₆N₂O[1][2][3][4][5] · 2HCl

Molecular Weight 229.15 g/mol

Physical State Solid (Hygroscopic Powder)

Acidity (pKa) Acidic in solution (protonated amine)

Solubility High water solubility; soluble in Methanol/DMSO

Hazard Analysis & Causality
To ensure safety, researchers must understand the why behind the protocols. This section

details the specific hazards associated with this molecule.

The "Bleach" Danger (Critical Incompatibility)
The most significant operational risk with secondary amines like 4-(3-Pyrrolidinyl)morpholine is

the accidental formation of chloramines.

Mechanism: Mixing this amine salt with Sodium Hypochlorite (Bleach) triggers an N-

chlorination reaction.

Result: Formation of unstable, toxic, and potentially explosive N-chloroamines.

Protocol:NEVER use bleach to clean glassware or spills containing this substance until it has

been thoroughly rinsed with water or a non-oxidizing solvent.

Environmental Persistence
Morpholine rings are notoriously resistant to biodegradation in standard wastewater treatment

plants.
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Impact: If released into the water table, they can persist and potentially form carcinogenic

nitrosamines (N-nitrosomorpholine) if exposed to nitrates in the environment.

Directive: Zero-discharge policy. All traces must be captured for high-temperature

incineration.

Acidity & Corrosivity
As a dihydrochloride salt, aqueous solutions will be significantly acidic (pH < 4).

Risk: Can cause eye damage (Category 1/2A) and skin irritation.[6]

Protocol: Verify pH before combining with basic waste streams to prevent violent exothermic

neutralization in the waste drum.

Step-by-Step Disposal Workflows
Scenario A: Disposal of Solid Reagent (Excess/Expired)
Use this workflow for pure solids or heavily contaminated solid debris (weigh boats, paper).

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste tag.

Constituents: "4-(3-Pyrrolidinyl)morpholine dihydrochloride" (Do not use

abbreviations).

Hazards: Check "Irritant" and "Corrosive" (if large quantity).

Segregation: Place the container in the Solid Chemical Waste drum.

Note: Ensure the drum is destined for incineration, not landfill.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Use this workflow for reaction byproducts or stock solutions.
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Step 1: Determine the Solvent Matrix

Aqueous Solution: Go to Step 2A.

Organic Solvent (e.g., DCM, Methanol): Go to Step 2B.

Step 2A: Aqueous Waste Stream

pH Check: Dip a pH strip into the solution.

If pH < 4: Slowly adjust to pH 5–9 using dilute Sodium Bicarbonate (NaHCO₃) or Sodium

Hydroxide (NaOH). Why? Most waste haulers require neutral pH to prevent drum

corrosion.

Collection: Pour into the Aqueous Waste carboy.

Tagging: List "Trace Morpholine Derivative" and "Chlorides".

Step 2B: Organic Waste Stream

Halogen Check:

If solvent is Dichloromethane (DCM) or Chloroform: Use Halogenated Waste carboy.

If solvent is Methanol or Acetone:

High Concentration (>5%): Use Halogenated Waste (due to the HCl salt content).

Trace Concentration: Use Non-Halogenated Waste.

Tagging: Explicitly list the amine salt on the tag. The nitrogen content is critical for the

incineration facility to manage NOx emissions.

Visual Decision Logic (DOT Diagram)
The following diagram illustrates the decision matrix for disposing of this specific chemical.
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Start: Waste Identification

What is the physical state?
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Caption: Decision tree for segregating 4-(3-Pyrrolidinyl)morpholine dihydrochloride waste

streams based on physical state and solvent matrix.

Emergency Procedures (Spill Response)
In the event of a spill, immediate containment is required to prevent respiratory exposure to the

dust.

PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is airborne, use an N95 or

P100 respirator.

Containment:

Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA

vacuum.

Liquid Spill: Absorb with vermiculite or sand.[7]

Decontamination: Clean the area with water and soap. Do not use bleach.

Disposal: Place all cleanup materials into the Solid Waste drum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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